N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}-6-(trifluoromethyl)pyridine-3-carboxamide

• IUPAC Name: N-[1-(thiophen-3-ylmethyl)pyrrolidin-3-yl]-6-(trifluoromethyl)pyridine-3-carboxamide
• InChI: InChI=1S/C16H16F3N3OS/c17-16(18,19)14-2-1-12(7-20-14)15(23)21-13-3-5-22(9-13)8-11-4-6-24-10-11/h1-2,4,6-7,10,13H,3,5,8-9H2,(H,21,23)
• InChI Key: VLPMBRBDFIFSAC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1NC(=O)C2=CN=C(C=C2)C(F)(F)F)CC3=CSC=C3
• Molecular Formula: C16H16F3N3OS
• Molecular Weight: 355.4 g/mol
• CAS No.: 2097862-27-4

Description

The compound contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. This structure is widely used in medicinal chemistry due to its ability to efficiently explore the pharmacophore space due to sp3 hybridization, its contribution to the stereochemistry of the molecule, and the increased three-dimensional coverage due to the non-planarity of the ring.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrrolidine compounds are generally synthesized through ring construction from different cyclic or acyclic precursors, or through functionalization of preformed pyrrolidine rings.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrrolidine ring, a thiophene ring, and a pyridine ring, all connected by various functional groups. The exact structure would need to be determined through methods such as X-ray crystallography.

Scientific Research Applications

Synthesis and Derivative Development

The compound has been utilized as a key intermediate in the synthesis of novel heterocyclic compounds. For example, Fadda et al. (2013) explored its use in generating new tetrahydropyrimidine-2-thione derivatives and their further transformation into thiazolo[3,2-a]pyrimidine, thiazino, and benzothiazepine derivatives, showcasing its versatility in producing a wide range of chemical entities with potential biological activities (Fadda, Bondock, Khalil, & Tawfik, 2013).

Antifungal and Antibacterial Activities

Investigations into the compound's derivatives have shown moderate antifungal activities. Wu et al. (2012) synthesized N-(substituted pyridinyl)-1-methyl(phenyl)-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide derivatives, demonstrating their efficacy against phytopathogenic fungi such as Gibberella zeae, Fusarium oxysporum, and Cytospora mandshurica (Wu, Hu, Kuang, Cai, Wu, & Xue, 2012).

Material Science Applications

In the field of material science, Shockravi et al. (2009) explored the synthesis of ortho-linked polyamide-imides incorporating ether, sulfur, and trifluoromethyl linkages, demonstrating the compound's role in creating materials with outstanding solubility, thermal stability, and low refractive indexes, suitable for advanced applications in the microelectronics industry (Shockravi, Abouzari‐Lotf, Javadi, & Atabaki, 2009).

Anticancer and Anti-angiogenic Properties

Research by Kambappa et al. (2017) on derivatives of the compound revealed significant anti-angiogenic and DNA cleavage activities, indicating potential therapeutic applications in cancer treatment. This study showcased the compound's derivatives' ability to block blood vessel formation and interact with DNA, highlighting its utility in developing anticancer strategies (Kambappa, Chandrashekara, Rekha, Shivaramu, & Palle, 2017).

Mechanism of Action

Target of Action

• Thiophene-containing molecules have been studied extensively in medicinal chemistry. For instance, compounds like 1-[1-(2,5-dimethylthiophen-3-yl)ethyl]-1-hydroxyurea and maleate salts of 1-(2,5-dimethylthiophen-3-yl)-3-(5-methyl-1H-imidazol-4-yl)propan-1-one exhibit anti-inflammatory properties .

Future Directions

The future directions for research on this compound could include further exploration of its biological activity and potential applications in medicinal chemistry. The pyrrolidine ring is a versatile scaffold for the design of new compounds with different biological profiles.